Cas no 898761-60-9 ( )
structure
Product Name:
CAS No:898761-60-9
MF:C11H10ClF3O2
MW:266.644113063812
MDL:MFCD07700070
CID:994056
PubChem ID:24726777
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLORO-1-OXO-1-(4-TRIFLUOROMETHOXYPHENYL)BUTANE
- MFCD07700070
- 4-chloro-1-(4-(trifluoromethoxy)phenyl)butan-1-one
- DTXSID80645170
- 898761-60-9
- AKOS016022512
- 4-chloro-1-[4-(trifluoromethoxy)phenyl]butan-1-one
- 1-Butanone, 4-chloro-1-[4-(trifluoromethoxy)phenyl]-
- 4-Chloro-1-[4-(trifluoromethoxy)phenyl]-1-butanone
-
-
- MDL: MFCD07700070
- Inchi: 1S/C11H10ClF3O2/c12-7-1-2-10(16)8-3-5-9(6-4-8)17-11(13,14)15/h3-6H,1-2,7H2
- InChI Key: MANSZPOCYKRNLJ-UHFFFAOYSA-N
- SMILES: ClCCCC(C1C=CC(=CC=1)OC(F)(F)F)=O
Computed Properties
- Exact Mass: 266.0321417g/mol
- Monoisotopic Mass: 266.0321417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.295±0.06 g/cm3(Predicted)
- Boiling Point: 311.5±42.0 °C(Predicted)
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206923-1g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane |
898761-60-9 | >95% | 1g |
£249.00 | 2022-03-01 | |
| Fluorochem | 206923-2g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane |
898761-60-9 | >95% | 2g |
£424.00 | 2022-03-01 | |
| Fluorochem | 206923-5g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane |
898761-60-9 | >95% | 5g |
£730.00 | 2022-03-01 | |
| abcr | AB366947-1 g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane, 95%; . |
898761-60-9 | 95% | 1g |
€469.80 | 2023-04-26 | |
| abcr | AB366947-2 g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane, 95%; . |
898761-60-9 | 95% | 2g |
€748.70 | 2023-04-26 | |
| abcr | AB366947-5 g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane, 95%; . |
898761-60-9 | 95% | 5g |
€1232.80 | 2023-04-26 | |
| abcr | AB366947-1g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane, 95%; . |
898761-60-9 | 95% | 1g |
€469.20 | 2025-04-15 | |
| abcr | AB366947-2g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane, 95%; . |
898761-60-9 | 95% | 2g |
€747.30 | 2025-04-15 | |
| abcr | AB366947-5g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane, 95%; . |
898761-60-9 | 95% | 5g |
€1231.40 | 2025-04-15 | |
| A2B Chem LLC | AX18174-1g |
4-Chloro-1-oxo-1-(4-trifluoromethoxyphenyl)butane |
898761-60-9 | >95% | 1g |
$321.00 | 2024-04-19 |
Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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